Cas no 99657-23-5 (2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 99657-23-5
• MF: C₁₀H₈Br₂O
• MW: 303.977921485901
• MDL: MFCD15526783
• CID: 1091959
• PubChem ID: 13573503
• Update Time: 2025-08-05

2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one
• 2,6-dibromo-3,4-dihydro-2H-naphthalen-1-one
• AKOS022185682
• 2,6-dibromo-1,2,3,4-tetrahydronaphthalen-1-one
• AE-562/43461562
• 99657-23-5
• 1(2H)-Naphthalenone, 2,6-dibromo-3,4-dihydro-
• 2,6-dibromo-3,4-dihydro-1(2H)-naphthalenone
• SCHEMBL206438
• SCHEMBL8749446
• FT-0699295
• A858440
• DB-313178

• MDL： MFCD15526783
• Inchi： 1S/C10H8Br2O/c11-7-2-3-8-6(5-7)1-4-9(12)10(8)13/h2-3,5,9H,1,4H2
• InChI Key： VKVRCPKKIPKZNV-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC(=CC=2CC1)Br)=O

Computed Properties

• Exact Mass: 303.89214g/mol
• Monoisotopic Mass: 301.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one

Recent Advances in the Study of 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one (CAS: 99657-23-5) in Chemical Biology and Pharmaceutical Research

2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one (CAS: 99657-23-5) is a brominated dihydronaphthalenone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including natural product analogs and drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and infectious diseases.

One of the most notable advancements in the study of 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one is its role as a precursor in the synthesis of brominated naphthalene derivatives, which exhibit potent biological activities. Researchers have demonstrated that modifications to the core structure of this compound can lead to enhanced pharmacological properties, such as improved binding affinity to target proteins and increased metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential in designing selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression.

In addition to its synthetic applications, 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one has been investigated for its direct biological effects. Recent in vitro and in vivo studies have revealed that this compound exhibits moderate anti-inflammatory and antiproliferative activities. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound could inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, preliminary cytotoxicity assays indicated selective activity against certain cancer cell lines, warranting further investigation into its mechanisms of action.

The structural versatility of 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one also makes it a valuable scaffold for drug discovery. Recent computational and experimental studies have explored its interactions with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Molecular docking simulations have provided insights into the binding modes of this compound, facilitating the rational design of derivatives with optimized activity. For example, a 2023 study in ACS Chemical Biology utilized this approach to identify novel analogs with enhanced inhibitory effects on protein kinases involved in cancer signaling pathways.

Despite these promising findings, challenges remain in the development of 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Recent efforts have focused on improving the pharmacokinetic properties of this compound by introducing hydrophilic substituents or formulating it as a prodrug. A 2023 review in Expert Opinion on Drug Discovery emphasized the importance of these strategies in advancing the compound toward clinical applications.

In conclusion, 2,6-Dibromo-3,4-dihydronaphthalen-1(2H)-one (CAS: 99657-23-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from synthetic intermediate to bioactive molecule, underscore its potential in drug discovery. Continued research into its mechanisms of action and structural optimization will be crucial for unlocking its full therapeutic potential. Future studies should also explore its synergistic effects with existing drugs and its applicability in combination therapies.